Cas no 1261945-98-5 (5-(3-Methoxyphenyl)-2-methylphenol)

5-(3-Methoxyphenyl)-2-methylphenol is a phenolic compound featuring a methoxy-substituted phenyl group and a methyl group on the phenol ring. This structure imparts unique chemical properties, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The methoxy group enhances solubility and reactivity in certain reactions, while the methyl substitution can influence steric and electronic effects. Its well-defined aromatic framework allows for precise functionalization, making it suitable for applications in ligand design, material science, and bioactive molecule synthesis. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its use in research and industrial processes requiring controlled phenolic derivatives.

5-(3-Methoxyphenyl)-2-methylphenol structure

1261945-98-5 structure

Product Name:5-(3-Methoxyphenyl)-2-methylphenol

CAS No:1261945-98-5

MF:C₁₄H₁₄O₂

MW:214.259764194489

MDL:MFCD18313142

CID:2765211

PubChem ID:53218836

Update Time:2025-06-11

5-(3-Methoxyphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

- 1261945-98-5
- MFCD18313142
- DTXSID20683733
- 3'-Methoxy-4-methyl[1,1'-biphenyl]-3-ol
- 5-(3-Methoxyphenyl)-2-methylphenol, 95%
- 5-(3-METHOXYPHENYL)-2-METHYLPHENOL
- 5-(3-Methoxyphenyl)-2-methylphenol
- MDL： MFCD18313142
- Inchi： 1S/C14H14O2/c1-10-6-7-12(9-14(10)15)11-4-3-5-13(8-11)16-2/h3-9,15H,1-2H3
- InChI Key： LAMHYWLZIDLDIR-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(=C1)C1C=CC(C)=C(C=1)O

Computed Properties

Exact Mass: 214.099379685g/mol
Monoisotopic Mass: 214.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 29.5Å²

5-(3-Methoxyphenyl)-2-methylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319149-5 g	5-(3-Methoxyphenyl)-2-methylphenol, 95%; .	1261945-98-5	95%	5g	€1159.00	2023-04-26
abcr	AB319149-5g	5-(3-Methoxyphenyl)-2-methylphenol, 95%; .	1261945-98-5	95%	5g	€1159.00	2025-03-19

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-Methoxyphenyl)-2-methylphenol

5-(3-Methoxyphenyl)-2-methylphenol (CAS No. 1261945-98-5): An Overview of Its Structure, Properties, and Applications

5-(3-Methoxyphenyl)-2-methylphenol (CAS No. 1261945-98-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of interesting properties that make it a valuable candidate for various applications, including pharmaceuticals, agrochemicals, and functional materials.

The chemical structure of 5-(3-Methoxyphenyl)-2-methylphenol consists of a phenolic ring substituted with a 3-methoxyphenyl group and a methyl group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The phenolic hydroxyl group is known for its ability to form hydrogen bonds and participate in redox reactions, while the methoxy and methyl groups contribute to the compound's lipophilicity and electronic characteristics.

Recent studies have highlighted the potential of 5-(3-Methoxyphenyl)-2-methylphenol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antioxidant activity, which can be attributed to its phenolic hydroxyl group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, making them valuable in the development of therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant properties, 5-(3-Methoxyphenyl)-2-methylphenol has been investigated for its potential as an anti-inflammatory agent. Inflammatory responses are involved in numerous diseases, and compounds that can modulate these responses are of great interest. A study published in the Inflammation Research journal demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 5-(3-Methoxyphenyl)-2-methylphenol could be a promising lead compound for the development of anti-inflammatory drugs.

The lipophilic nature of 5-(3-Methoxyphenyl)-2-methylphenol, conferred by its methoxy and methyl groups, also makes it an attractive candidate for use in drug delivery systems. Lipophilic compounds can more easily penetrate cell membranes, enhancing their bioavailability and therapeutic efficacy. Research in the field of nanotechnology has explored the encapsulation of such compounds into nanoparticles to improve their stability and targeted delivery to specific tissues or cells.

Beyond its biological applications, 5-(3-Methoxyphenyl)-2-methylphenol has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune the electronic properties through molecular design allows for the optimization of device performance parameters such as efficiency and stability.

In conclusion, 5-(3-Methoxyphenyl)-2-methylphenol (CAS No. 1261945-98-5) is a multifaceted compound with a wide range of potential applications. Its antioxidant and anti-inflammatory properties make it a valuable candidate for pharmaceutical development, while its lipophilicity and electronic characteristics offer opportunities in drug delivery systems and materials science. Ongoing research continues to uncover new insights into the behavior and utility of this compound, further solidifying its importance in multiple scientific disciplines.